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Compound of Interest

Compound Name: 4-Tert-butylbenzenesulfonic acid

Cat. No.: B1267422

CAS Number: 1133-17-1
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-tert-butylbenzenesulfonic acid,
a versatile organic compound with significant applications in catalysis and chemical synthesis.
This document details its chemical and physical properties, provides in-depth experimental
protocols for its synthesis and application, and discusses its mechanism of action.

Chemical and Physical Properties

4-tert-butylbenzenesulfonic acid is an aromatic sulfonic acid characterized by a bulky tert-
butyl group on the benzene ring.[1][2] This substitution pattern imparts unique solubility and

reactivity properties.[2][3] The presence of the sulfonic acid group makes it a strong organic

acid, soluble in polar solvents like water and alcohols.[2]

Table 1: Physicochemical Properties of 4-tert-butylbenzenesulfonic acid
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Property Value Reference
CAS Number 1133-17-1 [4]
Molecular Formula C10H1403S [2]
Molecular Weight 214.28 g/mol [3]
Appearance White to light yellow solid [2][3]
4-tert-butylbenzene-1-sulfonic
IUPAC Name ) [4]
acid
The sodium salt with one
Melting Point molecule of water of [1]
crystallization melts at 240°C.
N Soluble in polar solvents such
Solubility [2]
as water and alcohols.
pKa (Strongest Acidic) -1.8 (Predicted) [5]
logP 2.7 (Predicted) [5]

Synthesis of 4-tert-butylbenzenesulfonic acid

The most common method for synthesizing 4-tert-butylbenzenesulfonic acid is through the

direct electrophilic sulfonation of tert-butylbenzene.[3]

Experimental Protocol: Laboratory-Scale Synthesis

This protocol is adapted from a standard laboratory procedure.[1]

Materials:

tert-butylbenzene (40 g)

Sodium bicarbonate (15 g)

Sodium chloride (30 g)

Fuming sulfuric acid (15% SOs) (45 mL)
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Water

Ether

Round-bottomed flask

Stirring apparatus

Ice bath

Procedure:

In a round-bottomed flask, slowly add 45 mL of fuming sulfuric acid to 40 g of tert-
butylbenzene over 20 minutes, maintaining the temperature below 25°C with frequent
shaking.

After the addition is complete, slowly heat the mixture to 80°C with constant stirring until the
tert-butylbenzene layer is completely dissolved.

Pour the reaction mixture into 300 mL of water.
Carefully neutralize the acid by adding 15 g of sodium bicarbonate.
Filter the solution to remove any solid impurities.

To precipitate the sodium salt of 4-tert-butylbenzenesulfonic acid, add 30 g of sodium
chloride and heat until all solids dissolve.

Cool the solution in an ice bath to crystallize the product.
Collect the crystals by filtration and wash them with a saturated solution of sodium chloride.
Dry the sodium 4-(tert-butyl)benzenesulfonate salt in an oven at 120°C.

To obtain the free acid, neutralize an aqueous solution of the sodium salt with a
stoichiometric amount of a strong acid and extract with ether.

Evaporate the ether to yield 4-tert-butylbenzenesulfonic acid.
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Synthesis Workflow
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Synthesis of 4-tert-butylbenzenesulfonic acid.

Applications in Catalysis
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4-tert-butylbenzenesulfonic acid is a highly effective acid catalyst in various organic
reactions, most notably in esterifications and Friedel-Crafts reactions.[3][6] The bulky tert-butyl
group can enhance its solubility in organic media and influence the selectivity of the reaction.[3]

Mechanism of Action in Acid Catalysis

The primary role of 4-tert-butylbenzenesulfonic acid in catalysis is as a proton (H*) donor.[3]
The sulfonic acid group readily provides a proton to the substrate, initiating the reaction
cascade.

General Acid Catalysis Mechanism

Protonation Protonated Substrate Reaction Deprotonation
Substrate . . Product
(Reactive Intermediate)

Click to download full resolution via product page

Mechanism of acid catalysis.

Esterification Reactions

While specific protocols using 4-tert-butylbenzenesulfonic acid are not readily available with

detailed yield data, its application as a catalyst for esterification is well-established.[6] It serves

as an effective alternative to mineral acids. A general procedure for acid-catalyzed esterification
is provided below.

General Experimental Protocol: Esterification of a Carboxylic Acid with an Alcohol
Materials:

o Carboxylic acid (1.0 eq)

e Alcohol (1.0 - 3.0 eq)

» 4-tert-butylbenzenesulfonic acid (catalytic amount, e.g., 1-5 mol%)
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e Anhydrous solvent (e.g., toluene, if necessary)
o Dean-Stark apparatus (optional, for water removal)
Procedure:

o Combine the carboxylic acid, alcohol, and 4-tert-butylbenzenesulfonic acid in a round-
bottomed flask.

« If using a Dean-Stark trap, add a suitable solvent and fill the trap with the solvent.
» Heat the reaction mixture to reflux.

« Monitor the reaction progress by techniques such as TLC or GC.

o Upon completion, cool the reaction mixture to room temperature.

o Perform an aqueous work-up to remove the catalyst and any unreacted starting materials.
This typically involves washing with a saturated sodium bicarbonate solution, followed by
water and brine.

e Dry the organic layer over an anhydrous drying agent (e.g., Na2SOa4 or MgSOa).
» Remove the solvent under reduced pressure to obtain the crude ester.
 Purify the ester by distillation or column chromatography as needed.

A study on the esterification of acetic acid with n-propanol using various benzenesulfonic acid
derivatives showed that the catalytic activity is influenced by the substituent on the benzene
ring.[7]

Friedel-Crafts Reactions

4-tert-butylbenzenesulfonic acid can also catalyze Friedel-Crafts alkylation and acylation
reactions.[6] A general protocol for Friedel-Crafts alkylation is outlined below.

General Experimental Protocol: Friedel-Crafts Alkylation of an Aromatic Compound

Materials:
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Aromatic compound (e.g., benzene, toluene)

Alkylating agent (e.qg., alkyl halide, alkene)

4-tert-butylbenzenesulfonic acid (catalytic amount)

Anhydrous solvent (e.g., nitrobenzene, carbon disulfide, if necessary)

Procedure:

Dissolve the aromatic compound in the chosen solvent (if any) in a reaction vessel.
o Add the 4-tert-butylbenzenesulfonic acid catalyst.

o Slowly add the alkylating agent to the reaction mixture, maintaining an appropriate
temperature (this can range from room temperature to elevated temperatures depending on
the reactivity of the substrates).

« Stir the reaction mixture until the reaction is complete, monitoring by TLC or GC.
e Quench the reaction, typically by adding cold water or a dilute acid solution.

e Separate the organic layer and wash it with water and brine.

o Dry the organic layer over an anhydrous drying agent.

e Remove the solvent under reduced pressure.

» Purify the product by distillation or column chromatography.

Analytical Methods

High-performance liquid chromatography (HPLC) is a common technique for the analysis of
sulfonic acids. A reverse-phase method is typically employed.

General HPLC Method Parameters:

e Column: C18 stationary phase
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» Mobile Phase: A mixture of an aqueous buffer (e.g., ammonium acetate) and an organic
modifier (e.g., acetonitrile).

» Detection: UV detection at a suitable wavelength.

Safety Information

4-tert-butylbenzenesulfonic acid is a corrosive substance and should be handled with
appropriate personal protective equipment, including gloves, safety glasses, and a lab coat.[2]
Work should be conducted in a well-ventilated fume hood.

Table 2: GHS Hazard Classifications

Hazard Class Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory Irritation)

Data sourced from a safety data sheet for a related compound, 4-(tert-Butyl)benzenesulfonate.

Conclusion

4-tert-butylbenzenesulfonic acid is a valuable and versatile organic acid with significant utility
as a catalyst in organic synthesis. Its unique properties, stemming from the combination of a
sulfonic acid group and a bulky tert-butyl substituent, make it a useful tool for researchers and
chemists in both academic and industrial settings. The detailed protocols and data presented in
this guide are intended to facilitate its effective and safe use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-tert-butylbenzenesulfonic acid: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267422#4-tert-butylbenzenesulfonic-acid-cas-
number-1133-17-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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